N-(3-chloro-2-methylphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• InChI: InChI=1S/C18H18ClNO3/c1-11-9-16-17(23-8-4-7-22-16)10-13(11)18(21)20-15-6-3-5-14(19)12(15)2/h3,5-6,9-10H,4,7-8H2,1-2H3,(H,20,21)
• InChI Key: HTDXAYRQTXVJPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C(=O)NC3=C(C(=CC=C3)Cl)C)OCCCO2

Description

• This compound is a complex organic molecule with a lengthy name. Let’s break it down:

  N-(3-chloro-2-methylphenyl): The substituent attached to the nitrogen atom.

  8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide: The core structure.

• It belongs to the class of heterocyclic compounds and contains both aromatic and heterocyclic rings.
• The compound’s structure suggests potential biological activity due to its diverse functional groups.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism of action depends on the specific biological context.
• Potential targets could include receptors, enzymes, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications may continue to evolve as research progresses.